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Executive Summary
Sumilizer® GP, a novel antioxidant developed by Sumitomo Chemical, represents a significant

advancement in polymer stabilization technology. Its unique molecular structure, which

incorporates both a hindered phenolic antioxidant moiety and a phosphite antioxidant moiety,

enables an intramolecular synergistic effect that provides superior protection against polymer

degradation. This technical guide provides an in-depth analysis of the core principles of

Sumilizer® GP, including its mechanism of action, performance data in various polymers, and

the experimental protocols used to evaluate its efficacy.

Introduction: The Concept of Intramolecular
Synergy
Traditional antioxidant systems often rely on a blend of primary (radical scavenging) and

secondary (hydroperoxide decomposing) antioxidants. While effective, this approach can be

limited by factors such as migration, volatility, and uneven distribution of the individual
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components. Sumilizer® GP overcomes these limitations by combining both functionalities

within a single molecule.[1] This innovative design ensures that both the primary and

secondary antioxidant functions are always in close proximity at the site of degradation, leading

to a highly efficient and synergistic stabilization effect.

The molecule, chemically known as 6-[3-(3-tert-Butyl-4-hydroxy-5-

methylphenyl)propoxy]-2,4,8,10-tetra-tert-butyldibenzo[d,f][1][2][3]dioxaphosphepin, is the first

of its kind.[1][3] This hybrid structure allows it to interrupt the degradation cascade at multiple

points, offering enhanced processing stability, reduced discoloration, and improved long-term

performance of the polymer.

Mechanism of Action: A Two-Pronged Defense
The intramolecular synergistic effect of Sumilizer® GP is rooted in its dual-functionality. The

hindered phenolic portion of the molecule acts as a primary antioxidant, while the phosphite

portion serves as a secondary antioxidant.

Primary Antioxidant Action: Radical Scavenging
During polymer processing and subsequent use, the polymer (RH) is susceptible to thermal

and oxidative degradation, leading to the formation of free radicals (R•). These radicals react

with oxygen to form peroxy radicals (ROO•), which can then abstract a hydrogen atom from the

polymer backbone, propagating the degradation chain reaction and forming hydroperoxides

(ROOH).

The hindered phenolic moiety of Sumilizer® GP effectively scavenges these peroxy radicals by

donating a hydrogen atom, thereby terminating the chain reaction. This process is illustrated in

the signaling pathway below.
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Caption: Primary antioxidant mechanism of Sumilizer® GP's phenolic moiety.

Secondary Antioxidant Action: Hydroperoxide
Decomposition
The hydroperoxides (ROOH) formed during the initial stages of degradation are unstable and

can decompose into highly reactive alkoxy (RO•) and hydroxyl (•OH) radicals, which further

accelerate the degradation process.

The phosphite moiety of Sumilizer® GP acts as a secondary antioxidant by reducing the

unstable hydroperoxides into stable, non-radical alcohol products (ROH). In this process, the

trivalent phosphorus (P³⁺) in the phosphite is oxidized to its pentavalent state (P⁵⁺).[1]
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Caption: Secondary antioxidant mechanism of Sumilizer® GP's phosphite moiety.

Performance Data
The intramolecular synergistic effect of Sumilizer® GP translates into superior performance

across a range of polymers. The following tables summarize key quantitative data from studies

conducted by Sumitomo Chemical.

Table 1: Processing Stability of Polypropylene (PP) after
Multiple Extrusions

Antioxidant System Loading Level (ppm)
Melt Flow Rate (MFR) after
5 extrusions (g/10 min)

Sumilizer® GP 1000 14-15

Conventional Phenolic AO +

Phosphite AO
1000 + 1000 ~22

Data sourced from Sumitomo Chemical R&D Report, "SUMITOMO KAGAKU", vol. 2006-I.[4]
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Table 2: Reduction of Fish-Eye Gels in LLDPE Film
Antioxidant System Loading Level (ppm) Fish-Eye Gels (number/m²)

Sumilizer® GP 1500 ~10

Conventional Phenolic AO +

Phosphite AO
1500 + 1500 >30

Data interpreted from graphical representations in "The Expansion of Sumilizer G Series -The

Excellent Additives for Polymer-".[2]

Table 3: Color Stability of Polystyrene (PS) during
Processing

Antioxidant System Loading Level (ppm)
Change in Yellowness
Index (ΔYI)

Sumilizer® GP 1000 Minimal Increase

Conventional Phenolic AO 1000 Significant Increase

Data sourced from Sumitomo Chemical R&D Report, "SUMITOMO KAGAKU", vol. 2006-I.[4]

Table 4: Resistance to NOx Discoloration
Antioxidant System Resistance to NOx Discoloration

Sumilizer® GP Excellent

Phenolic Antioxidant Alone Moderate

Phosphite Antioxidant Alone Moderate

Illustrative data based on comparative performance descriptions.[1]

Table 5: Hydrolytic Stability in the Presence of Anti-
Blocking Agents (ABA)
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Anti-Blocking Agent (ABA)
Relative Solid Acid
Strength

Sumilizer® GP Remaining
(%) After Storage

ABA 1 Low >95%

ABA 2 Medium ~60%

ABA 3 High <40%

Illustrative data based on research findings investigating the stability of Sumilizer® GP when

kneaded into polyethylene with ABAs of varying acidity and stored under humid conditions.[1]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of

Sumilizer® GP.

Melt Flow Rate (MFR) Stability of Polypropylene
Objective: To assess the ability of Sumilizer® GP to prevent molecular weight reduction of

polypropylene during repeated processing.

Apparatus: Twin-screw extruder, melt flow indexer.

Procedure (based on ASTM D1238):

Polypropylene powder is dry-blended with the specified concentration of the antioxidant

system (Sumilizer® GP or a conventional blend).

The compounded material is subjected to multiple passes through a twin-screw extruder at

a set temperature profile (e.g., 230°C).

After a specified number of extrusions (e.g., 5 passes), the MFR of the polymer is

measured using a melt flow indexer according to ASTM D1238.

The MFR is determined by extruding the molten polymer through a standardized die under

a specified load and temperature and measuring the mass of the extrudate over a given

time.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1609375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A lower MFR value indicates less degradation and better stabilization.

Yellowness Index (YI) of Polystyrene
Objective: To evaluate the color stability provided by Sumilizer® GP to polystyrene during

processing.

Apparatus: Kneader, colorimeter or spectrophotometer.

Procedure (based on ASTM E313):

Polystyrene is compounded with the antioxidant system in a kneader at a specified

temperature and time (e.g., 230°C for 30 minutes).

The compounded polymer is then compression molded into plaques of a standardized

thickness.

The Yellowness Index of the plaques is measured using a colorimeter or

spectrophotometer in accordance with ASTM E313.

The change in Yellowness Index (ΔYI) is calculated by comparing the YI of the stabilized

sample to that of a control sample.

A lower ΔYI indicates better color stability.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability of polymers stabilized with Sumilizer® GP.

Apparatus: Thermogravimetric Analyzer.

Procedure:

A small, precisely weighed sample of the stabilized polymer is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min or 20°C/min) under a controlled

atmosphere (e.g., nitrogen or air).

The weight of the sample is continuously monitored as a function of temperature.
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The onset temperature of weight loss is a key indicator of thermal stability. A higher onset

temperature signifies better thermal stability.

NOx Gas Discoloration Test
Objective: To assess the resistance of a stabilized polymer to discoloration upon exposure to

nitrogen oxides.

Apparatus: Environmental chamber with NOx gas supply.

Procedure:

Molded plaques of the stabilized polymer are placed in an environmental chamber.

A controlled concentration of NOx gas is introduced into the chamber for a specified

duration.

The color of the plaques is measured before and after exposure using a colorimeter.

The change in color (e.g., ΔYI) is quantified to determine the resistance to gas fading.

Visualization of Key Processes
Overall Workflow for Performance Evaluation
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Caption: General experimental workflow for evaluating Sumilizer® GP performance.

Conclusion
Sumilizer® GP's innovative molecular design, which facilitates an intramolecular synergistic

effect, offers a superior solution for polymer stabilization. By combining both primary and

secondary antioxidant functionalities in a single molecule, it provides enhanced processing
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stability, improved color retention, and excellent resistance to environmental factors such as

NOx gas. The data and experimental protocols presented in this guide demonstrate the

significant advantages of Sumilizer® GP over conventional antioxidant blends, making it a

compelling choice for demanding applications in the polymer industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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